molecular formula C15H15N3O B5308367 5-methyl-2-(2-methylphenyl)-4-(1H-pyrazol-1-ylmethyl)-1,3-oxazole

5-methyl-2-(2-methylphenyl)-4-(1H-pyrazol-1-ylmethyl)-1,3-oxazole

Cat. No. B5308367
M. Wt: 253.30 g/mol
InChI Key: CTBMOVBZYLGANR-UHFFFAOYSA-N
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Description

5-methyl-2-(2-methylphenyl)-4-(1H-pyrazol-1-ylmethyl)-1,3-oxazole is a chemical compound that has been studied for its potential applications in scientific research. This compound has shown promise in a variety of fields, including medicinal chemistry, pharmacology, and biochemistry. In

Mechanism of Action

The mechanism of action of 5-methyl-2-(2-methylphenyl)-4-(1H-pyrazol-1-ylmethyl)-1,3-oxazole is not fully understood. However, studies have shown that the compound can selectively bind to specific proteins and enzymes, inhibiting their activity. This mechanism of action makes the compound a potentially useful tool for studying the function of specific proteins and enzymes in cells and tissues.
Biochemical and Physiological Effects:
Studies have shown that this compound can have a variety of biochemical and physiological effects. The compound has been shown to inhibit the growth of cancer cells, reduce inflammation, and protect against oxidative stress. The compound has also been shown to have neuroprotective effects, potentially making it useful for the treatment of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

One advantage of using 5-methyl-2-(2-methylphenyl)-4-(1H-pyrazol-1-ylmethyl)-1,3-oxazole in lab experiments is its selectivity for specific proteins and enzymes. This selectivity makes the compound a potentially useful tool for studying the function of specific proteins and enzymes in cells and tissues. However, one limitation of using the compound is its potential toxicity, which must be carefully monitored in lab experiments.

Future Directions

There are several potential future directions for research on 5-methyl-2-(2-methylphenyl)-4-(1H-pyrazol-1-ylmethyl)-1,3-oxazole. One direction is the development of new derivatives of the compound with improved selectivity and potency. Another direction is the exploration of the compound's potential as a therapeutic agent for the treatment of various diseases. Additionally, the compound could be further studied as a tool in chemical biology research to better understand the function of specific proteins and enzymes in cells and tissues. Finally, the compound's potential toxicity could be further studied to better understand its safety profile for use in lab experiments and potential therapeutic applications.
Conclusion:
In conclusion, this compound is a chemical compound with potential applications in scientific research. The compound has been studied for its potential as a therapeutic agent for the treatment of various diseases, as well as a tool in chemical biology research. The compound's selectivity for specific proteins and enzymes makes it a potentially useful tool for studying the function of specific proteins and enzymes in cells and tissues. However, the compound's potential toxicity must be carefully monitored in lab experiments. Future research directions include the development of new derivatives with improved selectivity and potency, the exploration of the compound's therapeutic potential, and further study of its potential toxicity.

Synthesis Methods

The synthesis of 5-methyl-2-(2-methylphenyl)-4-(1H-pyrazol-1-ylmethyl)-1,3-oxazole involves several steps. The first step is the reaction of 2-methylphenylhydrazine with ethyl acetoacetate to form the corresponding pyrazoline. This intermediate is then reacted with 5-methyl-2-chloro-4-formyl-1,3-oxazole to yield the final product. The synthesis method has been optimized to yield high purity and high yield of the compound.

Scientific Research Applications

5-methyl-2-(2-methylphenyl)-4-(1H-pyrazol-1-ylmethyl)-1,3-oxazole has been studied for its potential applications in scientific research. The compound has shown promise as a potential drug candidate for the treatment of various diseases, including cancer, inflammation, and neurodegenerative diseases. The compound has also been studied for its potential as a tool in chemical biology research, as it can be used to selectively target specific proteins and enzymes.

properties

IUPAC Name

5-methyl-2-(2-methylphenyl)-4-(pyrazol-1-ylmethyl)-1,3-oxazole
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C15H15N3O/c1-11-6-3-4-7-13(11)15-17-14(12(2)19-15)10-18-9-5-8-16-18/h3-9H,10H2,1-2H3
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

CTBMOVBZYLGANR-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=CC=CC=C1C2=NC(=C(O2)C)CN3C=CC=N3
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C15H15N3O
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

253.30 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

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